molecular formula C11H15NO B8506655 1-[3-(Dimethylamino)phenyl]-2-propanone CAS No. 73177-36-3

1-[3-(Dimethylamino)phenyl]-2-propanone

Cat. No. B8506655
CAS RN: 73177-36-3
M. Wt: 177.24 g/mol
InChI Key: LLZZDFTVWLHQFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[3-(Dimethylamino)phenyl]-2-propanone is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.24 g/mol. The purity is usually 95%.
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properties

CAS RN

73177-36-3

Molecular Formula

C11H15NO

Molecular Weight

177.24 g/mol

IUPAC Name

1-[3-(dimethylamino)phenyl]propan-2-one

InChI

InChI=1S/C11H15NO/c1-9(13)7-10-5-4-6-11(8-10)12(2)3/h4-6,8H,7H2,1-3H3

InChI Key

LLZZDFTVWLHQFS-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC1=CC(=CC=C1)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

This reaction is carried out in the same manner as the reaction in example 3. The difference is that, the reactants are 3-(N,N-Dimethylamino)phenyl chloride (156.0 mg, 0.99 mmol), palladium cinnamyl chloride (7.8 mg, 0.015 mmol), 2-Methoxy-6-(N-methyl-N-phenyl-amino)henyldicyclohexyl)phosphine (24.6 mg, 0.060 mmol), Cs2CO3 (653.2 mg, 2.0 mmol) in 4.0 mL acetone at 90° C. for 12 h. 1-[3′-(N, N-Dimethylamino)phenyl]-2-propanone (122.2 mg) was obtained with a yield of 69% as liquid. 1H NMR (300 MHz, CDCl3) δ 7.21 (t, J=7.8 Hz, 1H, ArH), 6.69-6.62 (m, 1H, ArH), 6.61-6.53 (m, 2H, ArH), 3.64 (s, 2H, CH2), 2.95 (s, 6H, N(CH3)2), 2.15 (s, 3H, COCH3); 13C NMR (75 MHz, CDCl3) δ 207.0, 150.7, 135.0, 129.3, 117.4, 113.1, 111.1, 51.6, 40.4, 28.9; IR (neat) v (cm−1) 3033, 2916, 2805, 1712, 1603, 1580, 1504, 1440, 1354, 1271, 1229, 1178, 1156, 1062; MS (70 eV, EI) m/z (%): 178 (M++1, 9.69), 177 (M+, 73.88), 134 (100).
Quantity
156 mg
Type
reactant
Reaction Step One
Quantity
24.6 mg
Type
reactant
Reaction Step Two
Quantity
653.2 mg
Type
reactant
Reaction Step Three
Quantity
4 mL
Type
reactant
Reaction Step Four
Name
palladium cinnamyl chloride
Quantity
7.8 mg
Type
catalyst
Reaction Step Five

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